Cas no 3377-20-6 (Diethyl 2-Methylenemalonate (Stabilized with TBC, >85%))

• Product Name: Diethyl 2-Methylenemalonate (Stabilized with TBC, >85%)
• CAS No: 3377-20-6
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 307924
• PubChem ID: 95118
• Update Time: 2025-04-19

Diethyl 2-Methylenemalonate (Stabilized with TBC, >85%) Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-methylenemalonate
• diethyl 2-methylidenepropanedioate
• diethyl methylidenemalonate
• NSC18901
• Propanedioic acid,2-methylene-, 1,3-diethyl ester
• 2-methylene-malonic acid diethyl ester
• bis(ethoxycarbonyl)ethylene
• Diethyl ethylene-1,1-dicarboxylate
• Diethyl methylenemalonate
• diethylethoxymethylene malonate
• Methylenemalonic acid diethyl ester
• Methylenepropanedioic acid diethyl ester
• methylidenemalonic acid diethyl ester
• Propanedioic acid, 2-Methylene-, 1,3-dieth
• 2-Methylene diethyl malonate
• Ethyl methylenemalonate
• Methylene diethylmalonate
• AKOS006279332
• NSC-18901
• CS-0130645
• NSC 18901
• AMY23765
• SCHEMBL79588
• 4-02-00-02225 (Beilstein Handbook Reference)
• FT-0651585
• CHEMBL1985058
• MFCD01756915
• DTXSID901033182
• 2-(2,5-Dichlorophenoxy)-2-methylpropanoylchloride
• diethyl 2-methylenepropanedioate
• diethyl methylidenepropanedioate
• propanedioic acid, 2-methylene-, diethyl ester
• Diethyl2-methylenemalonate
• DS-15610
• BB 0265854
• AI3-10018
• Propanedioic acid, 2-methylene-, 1,3-diethyl ester
• A821940
• 3377-20-6
• 1,1-Dicarbethoxyethene
• Malonic acid, methylene-, diethyl ester
• Diethyl 2-Methylenemalonate (Stabilized with TBC, >85%)
• NCI60_001575
• BRN 1723773
• 2-methylene-propanedioic acid diethyl ester
• diethyl methylene-malonate
• Propanedioic acid, methylene-, diethyl ester
• 1,3-Diethyl 2-Methylenepropanedioate; (Methylene)propanedioic Acid Diethyl Ester; 1,1-Dicarbethoxyethene; 1,3-Diethyl 2-methylidenepropanedioate; Diethyl Methylenemalonate; Ethyl Methylenemalonate

• MDL： MFCD01756915
• Inchi： 1S/C8H12O4/c1-4-11-7(9)6(3)8(10)12-5-2/h3-5H2,1-2H3
• InChI Key： BQHDXNZNSPVVKB-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C(=O)OCC)=O)CC

Computed Properties

• Exact Mass: 172.074
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.056 g/cm3 (25 ºC)
• Melting Point: 135.5-136.5 ºC (ethanol )
• Boiling Point: 210 ºC
• Flash Point: 73.0±18.2 ºC,
• Refractive Index: 1.5308 (589.3 nm 25 ºC)
• Solubility: Slightly soluble (11 g/l) (25 º C),
• PSA: 52.60000
• LogP: 0.66880